Cas no 4360-86-5 (Hexyl(methyl)propanedioic acid)

• Product Name: Hexyl(methyl)propanedioic acid
• CAS No: 4360-86-5
• MF: C₁₀H₁₈O₄
• MW: 202.247523784637
• CID: 2666135
• PubChem ID: 576365
• Update Time: 2025-04-21

Hexyl(methyl)propanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-hexyl-2-methylpropanedioic acid
• Hexylmethylmalonic acid
• DTXSID30341872
• AYICGNRTLKPWKZ-UHFFFAOYSA-N
• 4360-86-5
• SCHEMBL10339977
• 2-Hexyl-2-methylmalonic acid #
• Malonic acid, 2-hexyl-2-methyl-
• DTXCID90292952
• Hexyl(methyl)propanedioic acid

• Inchi： 1S/C10H18O4/c1-3-4-5-6-7-10(2,8(11)12)9(13)14/h3-7H2,1-2H3,(H,11,12)(H,13,14)
• InChI Key： AYICGNRTLKPWKZ-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)(C)CCCCCC)=O

Computed Properties

• Exact Mass: 202.12050905Da
• Monoisotopic Mass: 202.12050905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 74.6Ų